Agrimol B
Agrimol B
Brand Name:
Vulcanchem
CAS No.:
55576-66-4
VCID:
VC0149933
InChI:
InChI=1S/C37H46O12/c1-9-12-23(38)25-32(44)19(29(41)17(5)36(25)48-7)14-21-31(43)22(35(47)27(34(21)46)28(40)16(4)11-3)15-20-30(42)18(6)37(49-8)26(33(20)45)24(39)13-10-2/h16,41-47H,9-15H2,1-8H3/t16-/m0/s1
SMILES:
CCCC(=O)C1=C(C(=C(C(=C1O)CC2=C(C(=C(C(=C2O)C(=O)C(C)CC)O)CC3=C(C(=C(C(=C3O)C)OC)C(=O)CCC)O)O)O)C)OC
Molecular Formula:
C37H46O12
Molecular Weight:
682.8 g/mol
Agrimol B
CAS No.: 55576-66-4
Reference Standards
VCID: VC0149933
Molecular Formula: C37H46O12
Molecular Weight: 682.8 g/mol
| CAS No. | 55576-66-4 |
|---|---|
| Product Name | Agrimol B |
| Molecular Formula | C37H46O12 |
| Molecular Weight | 682.8 g/mol |
| IUPAC Name | (2S)-1-[3,5-bis[(3-butanoyl-2,6-dihydroxy-4-methoxy-5-methylphenyl)methyl]-2,4,6-trihydroxyphenyl]-2-methylbutan-1-one |
| Standard InChI | InChI=1S/C37H46O12/c1-9-12-23(38)25-32(44)19(29(41)17(5)36(25)48-7)14-21-31(43)22(35(47)27(34(21)46)28(40)16(4)11-3)15-20-30(42)18(6)37(49-8)26(33(20)45)24(39)13-10-2/h16,41-47H,9-15H2,1-8H3/t16-/m0/s1 |
| Standard InChIKey | BVLHMPZMQVWDGX-INIZCTEOSA-N |
| Isomeric SMILES | CCCC(=O)C1=C(C(=C(C(=C1O)CC2=C(C(=C(C(=C2O)C(=O)[C@@H](C)CC)O)CC3=C(C(=C(C(=C3O)C)OC)C(=O)CCC)O)O)O)C)OC |
| SMILES | CCCC(=O)C1=C(C(=C(C(=C1O)CC2=C(C(=C(C(=C2O)C(=O)C(C)CC)O)CC3=C(C(=C(C(=C3O)C)OC)C(=O)CCC)O)O)O)C)OC |
| Canonical SMILES | CCCC(=O)C1=C(C(=C(C(=C1O)CC2=C(C(=C(C(=C2O)C(=O)C(C)CC)O)CC3=C(C(=C(C(=C3O)C)OC)C(=O)CCC)O)O)O)C)OC |
| Synonyms | agrimol B |
| PubChem Compound | 194000 |
| Last Modified | Nov 11 2021 |
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